N-(3-fluoro-4-methylphenyl)-N'-(1-methylheptyl)urea
Overview
Description
N-(3-fluoro-4-methylphenyl)-N'-(1-methylheptyl)urea, also known as FMHU, is a synthetic compound that has been extensively studied for its potential therapeutic applications. FMHU belongs to the class of compounds known as fatty acid amide hydrolase (FAAH) inhibitors, which have been shown to have promising effects in treating various disorders, including pain, inflammation, and anxiety.
Mechanism of Action
N-(3-fluoro-4-methylphenyl)-N'-(1-methylheptyl)urea works by inhibiting the activity of FAAH, an enzyme that breaks down endocannabinoids in the body. Endocannabinoids are naturally occurring compounds in the body that play a role in regulating pain, inflammation, and mood. By inhibiting FAAH, this compound increases the levels of endocannabinoids in the body, leading to a reduction in pain, inflammation, and anxiety.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models of arthritis and other inflammatory conditions. It has also been shown to have anxiolytic effects in animal models of anxiety. Additionally, this compound has been shown to reduce drug-seeking behavior in animal models of addiction.
Advantages and Limitations for Lab Experiments
N-(3-fluoro-4-methylphenyl)-N'-(1-methylheptyl)urea has several advantages for use in lab experiments. It is a highly specific inhibitor of FAAH, which makes it a useful tool for studying the role of endocannabinoids in various physiological processes. However, this compound has some limitations as well. It is relatively expensive compared to other FAAH inhibitors, and it is not readily available from commercial sources.
Future Directions
There are several potential future directions for research on N-(3-fluoro-4-methylphenyl)-N'-(1-methylheptyl)urea. One area of interest is the development of more potent and selective FAAH inhibitors. Another area of interest is the study of this compound in combination with other compounds, such as nonsteroidal anti-inflammatory drugs (NSAIDs) or opioids, to see if it can enhance their therapeutic effects. Finally, there is interest in studying the effects of this compound in human clinical trials to determine its safety and efficacy as a potential therapeutic agent.
Scientific Research Applications
N-(3-fluoro-4-methylphenyl)-N'-(1-methylheptyl)urea has been extensively studied for its potential therapeutic applications. In particular, it has been shown to have promising effects in treating pain, inflammation, and anxiety. This compound has also been studied for its potential use in treating addiction and other neurological disorders.
properties
IUPAC Name |
1-(3-fluoro-4-methylphenyl)-3-octan-2-ylurea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25FN2O/c1-4-5-6-7-8-13(3)18-16(20)19-14-10-9-12(2)15(17)11-14/h9-11,13H,4-8H2,1-3H3,(H2,18,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXPLFZHRRDYNHA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC(C)NC(=O)NC1=CC(=C(C=C1)C)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25FN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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